Cas no 137220-02-1 (norcocaethylene)

• Product name: norcocaethylene
• CAS No: 137220-02-1
• MF: C₁₇H₂₁NO₄
• MW: 303.3529
• CID: 901654

norcocaethylene Chemical and Physical Properties

Names and Identifiers

• norcocaethylene
• ethyl (1S,3S,4R,5R)-3-benzoyloxy-8-azabicyclo[3.2.1]octane-4-carboxylate
• 3-(Benzoyloxy)-8-azabicyclo(3.2.1)octane-2-carboxylic acid ethyl ester
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 3-(benzoyloxy)-, ethyl ester, (1R-(exo,exo))-
• Benzoylnorecgonine ethyl ester
• Ethyl (1R-(exo,exo))-3-(benzoyloxy)-8-azabiyclo(3.2.1)octane-2-carboxylate
• ethyl (1R,2R,3S,5S)-3-(benzoyloxy)-8-azabicyclo[3.2.1]octane-2-carboxylate

Computed Properties

• Exact Mass: 303.147058
• Monoisotopic Mass: 303.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.21
• Boiling Point: 415.1°Cat760mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.562